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Compound of Interest

Compound Name: Englitazone

Cat. No.: B035078 Get Quote

These application notes provide a comprehensive overview of the dosage, administration, and

physiological effects of Englitazone in ob/ob mice, a model for obesity and non-insulin-

dependent diabetes mellitus (NIDDM). The protocols are based on established research to

guide scientists and researchers in designing and conducting similar experiments.

Data Presentation
The following tables summarize the quantitative data from studies administering Englitazone
to ob/ob mice.

Table 1: Dose-Dependent Effects of Englitazone on Plasma Glucose and Insulin in ob/ob Mice
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Dosage
(mg/kg/day)

Treatment Duration
Plasma Glucose
(mM)

Plasma Insulin
(nM)

5 4 days
Dose-dependent

lowering

Dose-dependent

lowering

10 4 days
Significantly lower

than vehicle

Significantly lower

than vehicle

50 4 days
Maximally effective

dose

Significantly lower

than vehicle

50 11 days
14.0 ± 1.9 (from 22.2

± 1.4)[1][2][3]

1.64 ± 0.60 (from 7.57

± 0.67)[1][2][3]

Vehicle Control 11 days 22.2 ± 1.4[1][2][3] 7.57 ± 0.67[1][2][3]

Note: The ED50 of Englitazone in ob/ob mice was approximately 8 mg/kg.[2]

Table 2: Effects of Englitazone (50 mg/kg for 11 days) on Other Plasma Parameters in ob/ob

Mice[1][2][3]

Parameter
Before Treatment (Mean ±
SEM)

After Treatment (Mean ±
SEM)

Nonesterified Fatty Acids (µM) 1813 ± 86 914 ± 88

Glycerol (mM) 9.20 ± 0.98 4.94 ± 0.03

Triglycerides (g/L) 1.99 ± 0.25 1.03 ± 0.11

Cholesterol (mM) 6.27 ± 0.96 3.87 ± 0.57

Experimental Protocols
Animal Model and Housing

Animal Model: Male C57BL/6J-ob/ob mice and their lean littermates are used. These mice

are a model for obesity and NIDDM due to a genetic deficiency in leptin.[4][5]
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Housing: Mice should be housed in a standard specific pathogen-free environment with a

controlled temperature (22 ± 2°C) and a 12-hour light/dark cycle.[6] They should have free

access to standard laboratory chow and water.

Englitazone Administration
Preparation: Englitazone (racemic CP 68722) is suspended in a suitable vehicle, such as

2% (v/v) Tween 80.[7]

Route of Administration: The drug is administered via oral gavage.[2][7]

Dosage: Dosages ranging from 5 to 50 mg/kg of body weight per day have been shown to

be effective.[1][2][3] A dose of 50 mg/kg is considered maximally effective.[2]

Treatment Duration: Studies have been conducted with treatment durations of 4 and 11

days.[1][2]

Blood Sample Collection and Analysis
Collection: Blood samples can be collected from the tail vein. For terminal studies, blood can

be collected via cardiac puncture. Samples should be collected in tubes containing an

anticoagulant like Na2-EDTA.[7]

Plasma Separation: Plasma is separated by centrifugation for analysis of various

parameters.

Biochemical Analysis:

Plasma Glucose: Measured using a standard glucose analyzer.

Plasma Insulin: Determined by radioimmunoassay.

Other Parameters: Nonesterified fatty acids, glycerol, triglycerides, and cholesterol can be

measured using standard enzymatic assay kits.

In Vitro and Ex Vivo Assays
Adipocyte Lipogenesis:
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Isolate adipocytes from the epididymal fat pads of treated and control ob/ob mice.

Incubate the isolated adipocytes with radiolabeled glucose (e.g., [3-³H]glucose).

Measure the incorporation of radioactivity into lipids to determine the rate of lipogenesis.

Basal and insulin-stimulated lipogenesis can be assessed.[1]

Soleus Muscle Glucose Metabolism:

Isolate soleus muscles from treated and control ob/ob mice.

Incubate the muscles in buffer containing radiolabeled glucose (e.g., [3-³H]glucose for

glycolysis and glycogenesis, [1-¹⁴C]glucose for glucose oxidation).[1]

Incubations are performed at 37°C for 60 minutes in the absence and presence of insulin

(e.g., 10 nM).[2]

Measure the production of radiolabeled lactate, glycogen, and CO2 to assess glycolysis,

glycogenesis, and glucose oxidation, respectively.
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Fig. 1: Experimental workflow for Englitazone studies in ob/ob mice.
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Fig. 2: Proposed mechanism of Englitazone action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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